Cas no 1804232-26-5 (Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate
• CAS No: 1804232-26-5
• MF: C₁₄H₁₇IO₄
• MW: 376.186856985092
• CID: 4957883
• Update Time: 2025-07-19

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate

• Inchi： 1S/C14H17IO4/c1-3-18-13(16)8-6-10-5-7-11(15)9-12(10)14(17)19-4-2/h5,7,9H,3-4,6,8H2,1-2H3
• InChI Key： QKGQSXSPXDQGRX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate

Comprehensive Overview of Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate (CAS No. 1804232-26-5)

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate (CAS No. 1804232-26-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, characterized by its iodobenzoate moiety, is widely utilized as a key intermediate in the synthesis of complex molecules. Its unique structural features, including the ethoxy and oxopropyl groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity chemical intermediates like Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its potential role in developing biocompatible polymers and small-molecule therapeutics. The compound’s iodine component also opens doors for applications in radiopharmaceuticals, a hot topic in modern medicine.

From a synthetic perspective, CAS No. 1804232-26-5 is often discussed in the context of cross-coupling reactions, a staple in organic synthesis. Its benzoate ester structure allows for facile modification, making it a favorite among chemists working on catalysis optimization and molecular design. Questions like “How to improve the yield of Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate?” or “What are the latest applications of iodobenzoate derivatives?” are frequently searched in academic and industrial forums.

The compound’s stability under various conditions is another area of interest. Studies have shown that Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate exhibits remarkable resistance to hydrolysis, a property highly valued in long-term storage and industrial-scale production. This aligns with the growing focus on sustainable chemical processes, where minimizing waste and maximizing efficiency are paramount.

In the realm of analytical chemistry, CAS No. 1804232-26-5 is often analyzed using techniques like HPLC and NMR spectroscopy. These methods ensure the compound’s purity and consistency, critical for its use in high-value research. Discussions around “Best practices for characterizing iodobenzoate esters” or “How to detect impurities in Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate?” reflect the community’s emphasis on quality control.

Looking ahead, the potential of Ethyl 2-(3-ethoxy-3-oxopropyl)-5-iodobenzoate in personalized medicine and nanotechnology is a promising frontier. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in shaping the future of innovative therapeutics and advanced materials.